Cas no 1007550-84-6 (2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde)

• Product Name: 2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde
• CAS No: 1007550-84-6
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• CID: 2128129
• PubChem ID: 25220512
• Update Time: 2024-03-01

2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1H-pyrazol-1-yl)acetaldehyde
• (4-Bromopyrazol-1-yl)acetaldehyde
• STK505752
• 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde
• BB 0259454
• 2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde

• Inchi： 1S/C5H5BrN2O/c6-5-3-7-8(4-5)1-2-9/h2-4H,1H2
• InChI Key： WEXIJBKDKMAVHK-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC=O

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides